Cas no 190189-98-1 (tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate)

Tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate is a versatile intermediate in organic synthesis, particularly valuable for its reactive bromomethyl group and carbamate-protected amine functionality. The tert-butyloxycarbonyl (Boc) group provides stability under various reaction conditions while allowing selective deprotection when needed. This compound is commonly employed in the preparation of pharmaceuticals, agrochemicals, and functionalized pyridine derivatives. Its well-defined reactivity profile enables efficient modifications, such as nucleophilic substitutions or cross-coupling reactions, making it a useful building block for complex molecular architectures. The crystalline solid form ensures ease of handling and storage. Suitable for controlled functionalization, it is often utilized in medicinal chemistry for targeted derivatization.
tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate structure
190189-98-1 structure
Product Name:tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate
CAS No:190189-98-1
MF:C11H15BrN2O2
MW:287.153002023697
MDL:MFCD09757494
CID:115762
PubChem ID:22097736
Update Time:2025-10-29

tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[4-(bromomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
    • 2‐BOC‐AMINO‐4‐BROMOMETHYLPYRIDINE
    • tert-butyl [4-(bromomethyl)pyridin-2-yl]carbamate
    • tert-butyl 3-amino-4-(bromomethyl)pyridine-2-carboxylate
    • 2-Boc-amino-4-bromomethylpyridine
    • tert-butyl (4-(bromomethyl)pyridin-2-yl)carbamate
    • tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate
    • Carbamic acid, N-[4-(bromomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
    • 190189-98-1
    • (4-bromomethylpyridin-2-yl)carbamic acid tert-butyl ester
    • CS-0449405
    • tert-Butyl(4-(bromomethyl)pyridin-2-yl)carbamate
    • (4-bromomethyl pyridin-2-yl)carbamic acid tert-butyl ester
    • 4-Bromomethyl-2-tert-butoxycarbonylaminopyridine
    • (4-Bromomethyl-pyridin-2-yl)-carbamic acid tert-butyl ester
    • SCHEMBL167992
    • TWFAMEOZPYPOIV-UHFFFAOYSA-N
    • MFCD09757494
    • MDL: MFCD09757494
    • Inchi: 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-6-8(7-12)4-5-13-9/h4-6H,7H2,1-3H3,(H,13,14,15)
    • InChI Key: TWFAMEOZPYPOIV-UHFFFAOYSA-N
    • SMILES: BrCC1C=CN=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.03175
  • Monoisotopic Mass: 286.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 65.21

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Additional information on tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate

Professional Introduction to Compound with CAS No. 190189-98-1 and Product Name: Tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate

The compound with the CAS number 190189-98-1 and the product name Tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The presence of a tert-butyl group and a bromomethyl-substituted pyridine moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, especially those incorporating nitrogen-containing rings, due to their diverse biological activities. The pyridine core in this compound is particularly noteworthy, as it serves as a privileged scaffold in medicinal chemistry. Pyridine derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern at the 4-position with a bromomethyl group enhances its reactivity, making it an attractive building block for further functionalization.

The carbamate functional group attached to the pyridine ring introduces additional pharmacophoric features that can influence the compound's solubility, metabolic stability, and interaction with biological targets. Carbamates are known for their ability to act as protease inhibitors and have been successfully incorporated into drugs targeting neurological disorders and infectious diseases. The tert-butyl group at the carbamate position not only provides steric hindrance but also enhances the compound's stability under various conditions, making it suitable for both laboratory-scale synthesis and potential industrial applications.

Recent studies have highlighted the importance of bromomethyl-substituted pyridines in the development of small-molecule probes for biochemical assays. The bromomethyl group serves as a versatile handle for introducing additional functionalities through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions allow for the efficient construction of biaryl structures, which are prevalent in many bioactive molecules. The compound's potential as a precursor in these transformations has been explored in several cutting-edge research projects aimed at discovering novel therapeutic candidates.

Moreover, the structural features of this compound align well with current trends in drug design, particularly in the area of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyridine ring and its substituents can interact with key residues in kinase active sites, modulating their activity. Preliminary computational studies suggest that Tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate may exhibit inhibitory effects on certain kinases, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromomethyl group at the 4-position of pyridine is achieved through regioselective halogenation followed by nucleophilic substitution. The subsequent formation of the carbamate linkage requires careful optimization to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

In conclusion, Tert-butyl N-[4-(bromomethyl)pyridin-2-yl]carbamate (CAS No. 190189-98-1) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs. The combination of a tert-butyl group, a bromomethyl-substituted pyridine moiety, and a carbamate functional group offers numerous possibilities for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, its significance in advancing therapeutic strategies is expected to grow.

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